Cas no 6986-82-9 (2,5-dimethylphenyl (4-bromo-2-methylphenoxy)acetate)

• Product Name: 2,5-dimethylphenyl (4-bromo-2-methylphenoxy)acetate
• CAS No: 6986-82-9
• MF: C₁₇H₁₇BrO₃
• MW: 349.219084501266
• CID: 1739742
• PubChem ID: 918143
• Update Time: 2025-04-21

2,5-dimethylphenyl (4-bromo-2-methylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylphenyl (4-bromo-2-methylphenoxy)acetate
• (2,5-dimethylphenyl) 2-(4-bromo-2-methylphenoxy)acetate
• 6986-82-9
• AKOS003435494
• DTXSID70358823

• Inchi： 1S/C17H17BrO3/c1-11-4-5-12(2)16(8-11)21-17(19)10-20-15-7-6-14(18)9-13(15)3/h4-9H,10H2,1-3H3
• InChI Key： GHPZLVNSGJNSDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)OCC(=O)OC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 348.03611
• Monoisotopic Mass: 348.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53